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Compound of Interest

Compound Name: LY 303511

Cat. No.: B1662886 Get Quote

Essential Safety and Handling Guide for
LY303511
Disclaimer: A specific Safety Data Sheet (SDS) for LY303511 is not readily available in the

public domain. The following safety and handling information is based on the SDS for its close

structural analog, LY294002, and general guidelines for handling potent mTOR inhibitors.[1] It

is imperative to treat LY303511 as a potentially hazardous substance and to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance.

LY303511 is a potent, cell-permeable mTOR inhibitor and a structural analog of the PI3K

inhibitor LY294002. Due to its biological activity, this compound requires stringent handling

procedures to ensure the safety of laboratory personnel and to maintain experimental integrity.

Primary routes of exposure include inhalation, ingestion, and skin or eye contact.

Compound Data Summary
The following table summarizes the available quantitative data for LY303511.
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Property Value

Molecular Weight 306.36 g/mol

Molecular Formula C₁₉H₁₈N₂O₂

Purity ≥98%

Solubility
- DMSO: Up to 100 mM - 1 eq. HCl: Up to 100

mM

Storage Store at +4°C

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment protocol is mandatory when handling

LY303511.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,

powder-free. The

outer glove should

extend over the gown

sleeve.

Prevents skin

absorption. Double

gloving provides an

additional layer of

protection, and the

outer glove can be

immediately removed

if contaminated.

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of a low-

permeability fabric

(e.g., polyethylene-

coated).

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use or if

contaminated.

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full-

face shield should be

worn over goggles

when handling the

powder form or

concentrated

solutions.

Protects against

splashes and

aerosolized particles

from entering the eyes

or face.

Respiratory Protection
N95 Respirator (or

higher)

A NIOSH-approved

N95 or higher-rated

respirator is required

when handling the

solid form of the

compound.

Minimizes the risk of

inhaling aerosolized

powder.

Operational Plan: Step-by-Step Handling Protocol
All procedures involving the solid form of LY303511 or concentrated stock solutions must be

performed in a designated area, such as a certified chemical fume hood or a glove box, to
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minimize exposure risk.

Preparation:

Ensure the work area is clean and uncluttered.

Cover the work surface with an absorbent, disposable liner.

Assemble all necessary equipment and reagents before starting.

Don the appropriate personal protective equipment as outlined in the table above.

Weighing and Reconstitution:

When weighing the solid compound, use a containment system such as a chemical fume

hood to prevent the dispersal of powder.

To prepare a stock solution, carefully add the solvent to the vial containing the solid

LY303511.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Handling Solutions:

Use positive displacement pipettes or dedicated tips to handle solutions of LY303511.

Avoid creating aerosols.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Post-Handling:

After handling is complete, wipe down the work area with an appropriate deactivating

solution (if available) or a cleaning agent recommended by your institution's EHS.

Dispose of all contaminated materials as hazardous waste.

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.
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Wash hands thoroughly with soap and water.

Disposal Plan
All materials that come into contact with LY303511 are considered hazardous waste and must

be disposed of according to institutional and local regulations.[2]

Waste Type Description Disposal Container Disposal Method

Solid Hazardous

Waste

Gloves, gown, shoe

covers, absorbent

liners, weigh boats,

pipette tips, empty

vials.

Yellow chemotherapy

waste bin or other

designated, sealed,

and labeled

hazardous waste

container.

High-temperature

incineration by a

certified hazardous

waste management

company.

Liquid Hazardous

Waste

Unused or expired

stock solutions,

contaminated

solvents.

Labeled, leak-proof

hazardous liquid

waste container.

Incineration by a

certified hazardous

waste management

company. DO NOT

pour down the drain.

Sharps Hazardous

Waste

Needles and syringes

used for administering

the compound in in

vivo studies.

Puncture-proof,

labeled sharps

container designated

for

chemotherapy/hazard

ous waste.

Autoclaving followed

by incineration or as

per institutional

protocol for hazardous

sharps.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Exposure Type First-Aid Measures

Skin Contact

Immediately remove contaminated clothing.

Rinse the affected skin with copious amounts of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

For spills, evacuate the area and prevent entry. For small spills, if you are trained and have the

appropriate spill kit, absorb the material with an inert substance and place it in a sealed

container for hazardous waste disposal. For large spills, or if you are not equipped to handle

the spill, contact your institution's EHS immediately.

PPE Selection Workflow
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PPE Selection Workflow for Handling LY303511

Hazard Assessment

Required PPE

Action

Start: Handling LY303511

Solid Form or Concentrated Solution?

Dilute Solution?

No

Double Nitrile Gloves
Disposable Gown

Safety Goggles & Face Shield
N95 Respirator

Yes

Double Nitrile Gloves
Disposable Gown
Safety Goggles

Yes

Proceed with Caution

No (End)

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling LY303511.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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